Cas no 519044-86-1 (3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine)
3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine is a sulfur- and nitrogen-containing heterocyclic compound with potential applications in medicinal chemistry and agrochemical research. Its structure features a 1,2,4-thiadiazole core substituted with a 4-chlorobenzylthio group and an amine functionality at the 5-position, offering reactivity for further derivatization. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or antimicrobial activity. The presence of both chlorobenzyl and thiadiazole moieties enhances its potential for interactions with biological targets, making it valuable for exploratory studies in drug discovery and crop protection. Its stability and synthetic versatility further contribute to its utility in research applications.
519044-86-1 structure
Product Name:3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine
CAS No:519044-86-1
MF:C9H8ClN3S2
MW:257.762917518616
MDL:MFCD03175101
CID:3057415
PubChem ID:847777
Update Time:2025-06-07
3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-((4-Chlorobenzyl)thio)-1,2,4-thiadiazol-5-amine
- H32624
- MFCD03175101
- 3-[(4-chlorobenzyl)thio]-1,2,4-thiadiazol-5-amine
- CS-0314737
- 3-[(4-chlorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-amine
- ALBB-018432
- CHEMBL1359406
- 1,2,4-thiadiazol-5-amine, 3-[[(4-chlorophenyl)methyl]thio]-
- AO-080/41005493
- HMS2180N05
- AKOS000270767
- 3-{[(4-CHLOROPHENYL)METHYL]SULFANYL}-1,2,4-THIADIAZOL-5-AMINE
- SMR000109318
- SR-01000251497-1
- STK129614
- MLS000113419
- 519044-86-1
- VS-01869
- 3-[(4-chlorophenyl)methylsulfanyl]-1,2,4-thiadiazol-5-amine
- SR-01000251497
- Cambridge id 7111838
- BBL008255
- 3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine
-
- MDL: MFCD03175101
- Inchi: 1S/C9H8ClN3S2/c10-7-3-1-6(2-4-7)5-14-9-12-8(11)15-13-9/h1-4H,5H2,(H2,11,12,13)
- InChI Key: GEFZGDQTGXINOI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=NSC(N)=N1
Computed Properties
- Exact Mass: 256.9848173Da
- Monoisotopic Mass: 256.9848173Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C127730-250mg |
3-[(4-Chlorobenzyl)thio]-1,2,4-thiadiazol-5-amine |
519044-86-1 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | C127730-500mg |
3-[(4-Chlorobenzyl)thio]-1,2,4-thiadiazol-5-amine |
519044-86-1 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | C127730-1000mg |
3-[(4-Chlorobenzyl)thio]-1,2,4-thiadiazol-5-amine |
519044-86-1 | 1g |
$ 720.00 | 2022-06-06 | ||
| abcr | AB375311-500 mg |
3-[(4-Chlorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-amine |
519044-86-1 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB375311-1 g |
3-[(4-Chlorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-amine |
519044-86-1 | 1 g |
€322.50 | 2023-07-19 | ||
| Chemenu | CM521536-1g |
3-((4-Chlorobenzyl)thio)-1,2,4-thiadiazol-5-amine |
519044-86-1 | 97% | 1g |
$*** | 2023-05-30 | |
| abcr | AB375311-500mg |
3-[(4-Chlorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-amine; . |
519044-86-1 | 500mg |
€269.00 | 2025-04-18 | ||
| abcr | AB375311-1g |
3-[(4-Chlorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-amine; . |
519044-86-1 | 1g |
€317.00 | 2025-04-18 | ||
| A2B Chem LLC | AJ04255-500mg |
3-[(4-Chlorobenzyl)thio]-1,2,4-thiadiazol-5-amine |
519044-86-1 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AJ04255-1g |
3-[(4-Chlorobenzyl)thio]-1,2,4-thiadiazol-5-amine |
519044-86-1 | >95% | 1g |
$509.00 | 2024-04-19 |
3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
519044-86-1 (3-(4-Chlorobenzyl)thio-1,2,4-thiadiazol-5-amine) Related Products
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